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Compound of Interest

Compound Name: 5'-Prenylaliarin

Cat. No.: B567528 Get Quote

A comprehensive search of chemical databases and scientific literature has revealed no

compound registered under the name "5'-Prenylaliarin." This suggests that the requested

molecule may be known by a different name, is a novel unpublished compound, or the name

provided contains a typographical error. Without a definitive chemical structure, a detailed

technical guide as requested cannot be compiled.

The term "Aliarin" does not correspond to a recognized core chemical structure in standard

chemical nomenclature databases such as PubChem and Chemical Abstracts Service (CAS).

Searches for "Aliarin" consistently yield results for "Alizarin," a well-known anthraquinone dye.

Alizarin has a distinct structure (1,2-dihydroxyanthraquinone) that does not lend itself to "5'-

prenylation" in the conventional sense, as this numbering is typically associated with flavonoid

and related phenolic structures.

It is plausible that "Aliarin" is a misspelling of a different parent molecule, potentially a

flavonoid, isoflavonoid, or another class of natural product that can undergo prenylation at the

5'-position of a phenyl substituent. Prenylated flavonoids are a large and well-documented

class of compounds with a wide range of biological activities, and a 5'-prenyl substitution

pattern is known, though less common than prenylation on the A or B rings of the flavonoid

scaffold.

To proceed with the user's request for an in-depth technical guide, a more precise identifier for

the molecule of interest is required. Researchers, scientists, and drug development
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professionals seeking information on this compound are encouraged to provide one of the

following:

CAS Registry Number: A unique numerical identifier assigned to every chemical substance.

IUPAC Name: The systematic name of the compound according to the rules of the

International Union of Pure and Applied Chemistry.

A published scientific article or patent: Citing a reference where "5'-Prenylaliarin" is

described would provide the necessary context to identify its structure.

A 2D or 3D chemical structure file: (e.g., MOL, SDF, PDB).

Once the correct chemical structure is identified, a comprehensive technical guide can be

developed, including:

Chemical Structure and Properties: A detailed breakdown of the molecule's composition,

stereochemistry, and physicochemical properties.

Quantitative Data: Tabulated summaries of biological activity (e.g., IC50, EC50 values),

pharmacokinetic parameters, and other relevant quantitative measurements from published

studies.

Experimental Protocols: Detailed methodologies for synthesis, purification, and key biological

assays.

Signaling Pathway and Workflow Diagrams: Visual representations of the molecule's

mechanism of action or experimental procedures using Graphviz (DOT language), as

requested.

Without this crucial clarifying information, any attempt to provide a technical guide on "5'-
Prenylaliarin" would be speculative and likely inaccurate, failing to meet the standards of a

scientific and technical audience. We encourage the user to provide the necessary details to

enable a thorough and accurate response.

To cite this document: BenchChem. [Unraveling the Identity of 5'-Prenylaliarin: A Case of
Ambiguous Nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b567528#what-is-the-chemical-structure-of-5-
prenylaliarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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